![molecular formula C22H25FN4O3S B2379543 3-(6-(4-(4-fluorophenyl)piperazin-1-yl)-6-oxohexyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione CAS No. 892258-00-3](/img/structure/B2379543.png)
3-(6-(4-(4-fluorophenyl)piperazin-1-yl)-6-oxohexyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(6-(4-(4-fluorophenyl)piperazin-1-yl)-6-oxohexyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H25FN4O3S and its molecular weight is 444.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Herbicidal Activity
- Novel piperazine dione derivatives have been synthesized and evaluated for their herbicidal activity. These compounds, including variations with different substituents, demonstrate significant herbicidal potential, indicating the broad applicability of this chemical structure in the development of new herbicides (Li et al., 2005).
Anticancer and Anti-inflammatory Activity
- Heterocyclic compounds derived from piperazine dione derivatives have been synthesized and tested for their anti-inflammatory and anticancer activities. Some derivatives showed promising results, highlighting the potential of these compounds in therapeutic applications (Kumar et al., 2014).
Fluorescent Ligands for Receptor Visualization
- Derivatives containing the piperazine structure have been developed as environment-sensitive fluorescent ligands for visualizing receptors, such as the human 5-HT1A receptors. These compounds offer tools for biomedical research, enabling the study of receptor expression and distribution (Lacivita et al., 2009).
Analgesic and Anti-inflammatory Agents
- Research into novel benzodifuranyl, 1,3,5-triazines, oxadiazepines, and thiazolopyrimidines has led to the discovery of compounds with significant COX-2 inhibitory, analgesic, and anti-inflammatory activities. These findings support the development of new therapeutic agents for treating inflammation and pain (Abu‐Hashem et al., 2020).
Luminescent Properties and Electron Transfer
- Piperazine substituted naphthalimide compounds have been studied for their luminescent properties and potential in photo-induced electron transfer applications. These properties are useful in the development of new materials for optical and electronic devices (Gan et al., 2003).
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit equilibrative nucleoside transporters (ents) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy .
Mode of Action
Analogues of a similar compound have been shown to inhibit ents . These inhibitors can reduce the maximum rate of uridine uptake in ENT1 and ENT2 without affecting the Michaelis constant (Km), indicating a non-competitive inhibition .
Biochemical Pathways
Ents, which similar compounds have been found to inhibit, are involved in the transport of nucleosides across cell membranes, impacting nucleotide synthesis and adenosine function .
Result of Action
Inhibition of ents by similar compounds can impact nucleotide synthesis and adenosine function, potentially affecting cellular processes that rely on these molecules .
properties
IUPAC Name |
3-[6-[4-(4-fluorophenyl)piperazin-1-yl]-6-oxohexyl]-1H-thieno[3,2-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25FN4O3S/c23-16-5-7-17(8-6-16)25-11-13-26(14-12-25)19(28)4-2-1-3-10-27-21(29)20-18(9-15-31-20)24-22(27)30/h5-9,15H,1-4,10-14H2,(H,24,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARVCNSCIIOAHPO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CCCCCN3C(=O)C4=C(C=CS4)NC3=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25FN4O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.